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(S)-9-Hydroxy Risperidone (S)-9-Hydroxy Risperidone (S)-paliperidone is a 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one that is the (S)-enantiomer of paliperidone. It is an enantiomer of a (R)-paliperidone.
Brand Name: Vulcanchem
CAS No.: 147663-01-2
VCID: VC0135393
InChI: InChI=1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/t19-/m0/s1
SMILES: CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
Molecular Formula: C23H27FN4O3
Molecular Weight: 426.5 g/mol

(S)-9-Hydroxy Risperidone

CAS No.: 147663-01-2

Reference Standards

VCID: VC0135393

Molecular Formula: C23H27FN4O3

Molecular Weight: 426.5 g/mol

(S)-9-Hydroxy Risperidone - 147663-01-2

CAS No. 147663-01-2
Product Name (S)-9-Hydroxy Risperidone
Molecular Formula C23H27FN4O3
Molecular Weight 426.5 g/mol
IUPAC Name (9S)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
Standard InChI InChI=1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/t19-/m0/s1
Standard InChIKey PMXMIIMHBWHSKN-IBGZPJMESA-N
Isomeric SMILES CC1=C(C(=O)N2CCC[C@@H](C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
SMILES CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
Canonical SMILES CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
Description (S)-paliperidone is a 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one that is the (S)-enantiomer of paliperidone. It is an enantiomer of a (R)-paliperidone.
Synonyms (9S)-3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro_x000B_-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one; (-)-9-Hydroxyrisperidone; 9-(S)-Paliperidone
PubChem Compound 9823781
Last Modified Nov 11 2021
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